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Compound of Interest

Compound Name: Dimoxyline

Cat. No.: B1670683

An Important Clarification Regarding
"Dimoxyline"

Our comprehensive search for the compound "Dimoxyline"” did not yield any matching results
in scientific literature or drug databases. It is possible that this name is a misspelling or refers to
a compound not widely documented under this identifier.

The search results frequently suggested "Doxycycline,” a well-known tetracycline antibiotic.[1]
2131141151161 71[8][9][10] However, it is crucial to note that Doxycycline is not an isoquinoline
derivative. It belongs to a distinct chemical class and its primary mechanism of action is the
inhibition of bacterial protein synthesis by binding to the 30S ribosomal subunit.[1][2][3][4]

The user's request specifically asks for a comparison of "Dimoxyline"” with other isoquinolines,
a class of compounds known for a variety of pharmacological activities, including vasodilation.
[11][12] Notable isoquinoline derivatives include papaverine, a known vasodilator, and various
others studied for their effects on cardiovascular systems.[12][13][14][15]

Given this discrepancy, a direct comparison as requested cannot be provided. We recommend
verifying the correct spelling and chemical class of the compound of interest.

Should the intended topic be a comparative analysis of known isoquinoline vasodilators, we
would be pleased to proceed with a detailed guide on compounds such as:
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e Papaverine

e Berberine

o Other synthetic or natural isoquinoline alkaloids with demonstrated effects on vascular
smooth muscle.

Please provide clarification on the compound name to enable us to deliver an accurate and
relevant comparison guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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